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Compound Name:
N-Isopropyl-4-

nitrobenzenesulfonamide

Cat. No.: B1348438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known safety and

hazard information for N-Isopropyl-4-nitrobenzenesulfonamide (CAS No. 23530-48-5). Due

to a lack of extensive publicly available research, this guide summarizes the existing data,

outlines general best practices for handling, and presents conceptual experimental protocols

based on established international guidelines. All quantitative data found in the provided search

results has been summarized in the tables below.

Chemical Identification and Properties
N-Isopropyl-4-nitrobenzenesulfonamide is a chemical compound with the molecular formula

C9H12N2O4S.[1] While specific, experimentally determined physical and chemical properties

are not readily available in the public domain, its basic identifiers are summarized in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1348438?utm_src=pdf-interest
https://www.benchchem.com/product/b1348438?utm_src=pdf-body
https://www.benchchem.com/product/b1348438?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-isopropyl-4-nitro-benzenesulfonamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 23530-48-5 [1]

Molecular Formula C9H12N2O4S [1]

Molecular Weight 244.27 g/mol [1]

Physical State No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Vapor Pressure No data available

Density No data available

Table 1: Physical and Chemical Properties of N-Isopropyl-4-nitrobenzenesulfonamide

Hazard Identification and Classification
Based on the available Safety Data Sheet (SDS), N-Isopropyl-4-nitrobenzenesulfonamide is

classified as a hazardous substance.[1] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard statements for this

compound.

Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation

Table 2: GHS Hazard Classification

Signal Word: Warning[1]
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Precautionary Statements:[1]

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P317: If eye irritation persists: Get medical help.

P362 + P364: Take off contaminated clothing and wash it before reuse.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.
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Toxicological Information
Specific quantitative toxicological data for N-Isopropyl-4-nitrobenzenesulfonamide, such as

LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) values, are not available in the

provided search results. The primary toxicological concerns are related to its irritant properties

on the skin, eyes, and respiratory system.

Toxicity Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available

Table 3: Summary of Toxicological Data

Experimental Protocols (Conceptual)
While specific experimental protocols for N-Isopropyl-4-nitrobenzenesulfonamide are not

available, this section outlines the general methodologies for assessing skin and eye irritation

based on the internationally recognized OECD Guidelines for the Testing of Chemicals.[2][3][4]

[5] These protocols provide a framework for how the hazardous properties of a chemical like N-
Isopropyl-4-nitrobenzenesulfonamide would be determined.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (Based on OECD TG 439)
This test method is used to predict the skin irritation potential of a chemical by assessing its

effect on a reconstructed human epidermis model.[6][7][8]

Methodology:
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Test System: A commercially available, validated reconstructed human epidermis model is

used. This model consists of normal, human-derived epidermal keratinocytes cultured to

form a multilayered, highly differentiated model of the human epidermis.

Procedure:

A small amount of the test chemical (solid or liquid) is applied topically to the surface of the

RhE tissue.

The exposure period is typically for a defined duration, for example, 15 to 60 minutes.

Following exposure, the test chemical is carefully removed by rinsing.

The tissues are then incubated for a post-exposure period, typically 42 hours, to allow for

the development of cytotoxic effects.

Viability Assessment:

Cell viability is measured using a quantitative assay, most commonly the MTT assay. In

this assay, the mitochondrial dehydrogenase of viable cells reduces the yellow MTT

tetrazolium salt to a blue formazan product.

The amount of formazan produced is measured spectrophotometrically, and the viability of

the treated tissue is expressed as a percentage of the negative control.

Classification: A chemical is classified as an irritant if the tissue viability is reduced below a

certain threshold (e.g., ≤ 50%) compared to the negative control.
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Caption: Workflow for In Vitro Skin Irritation Testing.
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Acute Eye Irritation/Corrosion (Based on OECD TG 405)
This in vivo test is designed to determine the potential of a substance to cause irritation or

corrosion to the eye.[9][10] It is typically conducted as a last resort when in vitro methods are

not sufficient.

Methodology:

Test Animal: The albino rabbit is the most commonly used animal model for this test.

Procedure:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye remains untreated and serves as a control.

The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.

Evaluation:

The degree of eye irritation is scored based on the effects on the cornea (opacity), iris, and

conjunctiva (redness and swelling).

The reversibility of the observed lesions is also assessed over a period of up to 21 days.

Classification: The substance is classified based on the severity and reversibility of the

ocular lesions.

Ecological Information
There is no specific information available regarding the ecotoxicity of N-Isopropyl-4-
nitrobenzenesulfonamide in the provided search results. Therefore, its impact on aquatic and

terrestrial organisms is unknown. As a precaution, it should be handled and disposed of in a

manner that prevents its release into the environment.
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Ecotoxicity Endpoint Result

Aquatic Toxicity No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Table 4: Summary of Ecotoxicological Data

Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile rubber), safety goggles with side shields or a face shield, and a lab coat.[1]

If engineering controls are not sufficient to maintain airborne concentrations below exposure

limits, a NIOSH-approved respirator should be used.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store locked up.[1]

Keep away from incompatible materials, though specific incompatibilities are not identified in

the available data.
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Caption: General Laboratory Workflow for Handling Hazardous Chemicals.
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First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. If irritation persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: The hazardous decomposition products are not specified in the available

data.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid

breathing dust, vapors, mist, or gas. Avoid contact with skin and eyes. Wear appropriate

personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable, closed container for

disposal.

Disposal Considerations
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Dispose of this chemical and its container as hazardous waste. Contact a licensed professional

waste disposal service to dispose of this material. Disposal must be in accordance with all

applicable federal, state, and local environmental regulations.

Conclusion
N-Isopropyl-4-nitrobenzenesulfonamide is a chemical that requires careful handling due to

its classification as a skin, eye, and respiratory irritant. While there is a significant lack of

quantitative data on its physical, chemical, toxicological, and ecotoxicological properties, the

available information necessitates the use of stringent safety protocols. Researchers,

scientists, and drug development professionals must adhere to the handling, storage, and

disposal guidelines outlined in this document and the substance's Safety Data Sheet. The

conceptual experimental protocols provided offer insight into the methodologies used to

determine such hazards and underscore the importance of thorough safety evaluation for all

chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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